N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide

• IUPAC Name: N-[3-[(4-methylbenzoyl)carbamothioylamino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17N3O3S/c1-13-7-9-14(10-8-13)18(24)23-20(27)22-16-5-2-4-15(12-16)21-19(25)17-6-3-11-26-17/h2-12H,1H3,(H,21,25)(H2,22,23,24,27)
• InChI Key: VAMIJXWXPXSUOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol

Description

N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, also known as MBCT, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, as well as the activation of NF-κB, a transcription factor involved in the regulation of immune responses.
Biochemical and Physiological Effects
N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide can induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to reduce the production of reactive oxygen species, which can contribute to oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it exhibits a range of biological activities that make it useful for studying various cellular processes. However, N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide also has some limitations. It is not water-soluble, which can make it difficult to use in aqueous solutions, and it can exhibit low stability under certain conditions.

Future Directions

There are several future directions for research on N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide. One area of interest is the development of N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide and to identify potential molecular targets for its activity. Finally, investigations into the potential use of N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide in agriculture and material science may also yield promising results.
Conclusion
In conclusion, N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, or N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide, is a chemical compound that has shown promise for its potential applications in medicine, agriculture, and material science. Its synthesis method is relatively simple, and it exhibits a range of biological activities that make it useful for studying various cellular processes. While there are some limitations to its use, further research into N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide may yield promising results for the development of new drugs and materials.

Synthesis Methods

The synthesis of N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide involves the reaction of 4-methylbenzoyl isothiocyanate with 3-amino-4-(2-furyl)aniline, followed by the addition of hydrochloric acid and subsequent purification. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been studied extensively for its potential applications in the fields of medicine, agriculture, and material science. In medicine, N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In agriculture, N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been studied as a potential herbicide and fungicide. In material science, N-[3-({[(4-methylbenzoyl)amino]carbonothioyl}amino)phenyl]-2-furamide has been investigated for its potential use in the development of organic electronic devices.